3-({[(2,5-dimethoxyphenyl)amino]carbonyl}amino)-4-methylbenzoic acid

• IUPAC Name: 3-[(2,5-dimethoxyphenyl)carbamoylamino]-4-methylbenzoic acid
• InChI: InChI=1S/C17H18N2O5/c1-10-4-5-11(16(20)21)8-13(10)18-17(22)19-14-9-12(23-2)6-7-15(14)24-3/h4-9H,1-3H3,(H,20,21)(H2,18,19,22)
• InChI Key: LJTHAZUYQHVXRG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)O)NC(=O)NC2=C(C=CC(=C2)OC)OC
• Molecular Formula: C17H18N2O5
• Molecular Weight: 330.33 g/mol

Description

3-({[(2,5-dimethoxyphenyl)amino]carbonyl}amino)-4-methylbenzoic acid, also known as DABA, is a chemical compound that has been widely used in scientific research due to its unique properties. DABA is a member of the benzoic acid family and has a molecular weight of 347.38 g/mol.

Mechanism of Action

3-({[(2,5-dimethoxyphenyl)amino]carbonyl}amino)-4-methylbenzoic acid works by binding to the active site of proteases, preventing them from breaking down proteins. This inhibitory effect is due to the presence of the carbamate group, which is able to form a covalent bond with the active site of the protease.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects. In addition to its inhibitory effect on proteases, this compound has been shown to have anti-inflammatory properties and to be able to reduce the production of reactive oxygen species. This compound has also been shown to have an effect on the immune system, specifically on the activity of certain immune cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-({[(2,5-dimethoxyphenyl)amino]carbonyl}amino)-4-methylbenzoic acid in lab experiments is its specificity for certain proteases. This allows researchers to study the function of specific proteases without affecting other proteases or enzymes. However, one limitation of using this compound is its potential toxicity, which can vary depending on the concentration used and the duration of exposure.

Future Directions

There are a number of future directions for research involving 3-({[(2,5-dimethoxyphenyl)amino]carbonyl}amino)-4-methylbenzoic acid. One area of interest is the development of this compound-based inhibitors for specific proteases, which could have potential therapeutic applications. Another area of interest is the use of this compound in the study of proteases involved in the aging process and age-related diseases. Additionally, further research is needed to determine the optimal concentration and duration of exposure for this compound in lab experiments.
Conclusion
In conclusion, this compound is a chemical compound that has been widely used in scientific research due to its unique properties. Its ability to inhibit the activity of certain proteases has made it a valuable tool for studying the function of these enzymes in various diseases and biological processes. While there are some limitations to its use, the potential therapeutic applications and future directions for research make this compound an important area of study in the field of biochemistry and molecular biology.

Synthesis Methods

3-({[(2,5-dimethoxyphenyl)amino]carbonyl}amino)-4-methylbenzoic acid can be synthesized through a multi-step reaction process starting from 2,5-dimethoxyaniline. The first step involves the protection of the amine group with a carbamate group, followed by the reaction of the protected amine with 4-methylbenzoyl chloride to form the desired product.

Scientific Research Applications

3-({[(2,5-dimethoxyphenyl)amino]carbonyl}amino)-4-methylbenzoic acid has been widely used in scientific research as a tool to study the function of certain proteins and enzymes. It has been shown to inhibit the activity of certain proteases, such as trypsin and chymotrypsin, which are involved in the breakdown of proteins. This compound has also been used to study the role of proteases in various diseases, including cancer and inflammation.